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Compound of Interest

Compound Name: Archangelicin

Cat. No.: B1665600 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Archangelicin is paramount. This document provides a comprehensive guide to the necessary

personal protective equipment (PPE), operational procedures, and disposal plans to ensure a

safe laboratory environment.

Hazard Identification and Risk Assessment
Archangelicin is a furanocoumarin, a class of compounds known for their potential biological

activities. It is essential to recognize the inherent hazards associated with Archangelicin and

related furanocoumarins to implement appropriate safety measures.

Phototoxicity: Furanocoumarins can cause phytophotodermatitis, a condition where the skin

becomes hypersensitive to ultraviolet (UV) light, leading to severe inflammation and

blistering.[1]

Potential Carcinogenicity and Genotoxicity: Some furanocoumarins are considered to be

potentially genotoxic and carcinogenic.[2] Therefore, Archangelicin should be handled as a

potential carcinogen.

Personal Protective Equipment (PPE)
A thorough risk assessment should guide the selection of PPE. The following table summarizes

the recommended PPE for handling Archangelicin in a laboratory setting.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield

Protects against splashes of

liquids and airborne powder.

Skin Protection
Nitrile gloves (or other

chemically resistant gloves)

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently.

A fully buttoned lab coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95 or higher)

Recommended when handling

the powder form of

Archangelicin to prevent

inhalation of airborne particles.

Quantitative Safety Data
While a specific Occupational Exposure Limit (OEL) for pure Archangelicin has not been

established, the following table provides relevant quantitative data to guide risk assessment

and handling procedures.

Parameter Value Source/Context

Threshold of Toxicological

Concern (TTC) for Genotoxic

Compounds

0.025 µg/kg body weight/day

This is a conservative

threshold for compounds with

structural alerts for

genotoxicity, which may be

applicable to furanocoumarins.

[2]

Furanocoumarin Limit in

Finished Cosmetic Products
1 ppm (1 mg/kg)

This limit is set to protect

consumers from the phototoxic

effects of furanocoumarins in

cosmetic products.[3]
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Operational Plan for Safe Handling
Adherence to standard operating procedures is crucial for minimizing exposure to

Archangelicin.

4.1. Engineering Controls:

Ventilation: All work with solid Archangelicin or concentrated solutions should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling Archangelicin, clearly marked

with warning signs indicating the presence of a potential carcinogen.

4.2. Procedural Guidance:

Weighing: Weigh solid Archangelicin in a fume hood or a balance enclosure to contain any

airborne particles.

Solution Preparation: Prepare solutions in a fume hood. Avoid heating solutions to prevent

the generation of vapors.

Personal Hygiene: Wash hands thoroughly with soap and water after handling

Archangelicin and before leaving the laboratory. Avoid eating, drinking, or applying

cosmetics in the designated handling area.

Disposal Plan
Proper disposal of Archangelicin waste is critical to prevent environmental contamination and

ensure regulatory compliance.

5.1. Waste Segregation:

Contaminated Materials: All materials that have come into contact with Archangelicin,

including gloves, pipette tips, and paper towels, should be considered hazardous waste.

Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all

Archangelicin waste.
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5.2. Disposal Method:

Chemical Waste: Pure Archangelicin and concentrated solutions should be disposed of as

hazardous chemical waste.

Incineration: As Archangelicin is a potential carcinogen, high-temperature incineration is the

recommended method of disposal for all contaminated waste.[4]

Local Regulations: Always follow your institution's and local environmental regulations for

hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.[5][6][7][8]

Visualizations
Experimental Workflow: Isolation of Archangelicin
The following diagram outlines the key steps involved in the isolation of Archangelicin from its

natural source, Angelica archangelica.
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Workflow for the isolation of Archangelicin.
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Signaling Pathway: Archangelicin and NF-κB Inhibition
Archangelicin has been reported to exhibit anti-inflammatory effects by inhibiting the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The

diagram below illustrates a simplified representation of this pathway and the potential point of

inhibition by Archangelicin.
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Inhibition of the NF-κB signaling pathway by Archangelicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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